Cas no 211-42-7 (7H-Tetrazolo[5,1-i]purine)

• Product Name: 7H-Tetrazolo[5,1-i]purine
• CAS No: 211-42-7
• MF: C₅H₃N₇
• MW: 161.124218225479
• CID: 1108931
• PubChem ID: 135491029
• Update Time: 2025-04-20

7H-Tetrazolo[5,1-i]purine Chemical and Physical Properties

Names and Identifiers

• 7H-Tetrazolo[5,1-i]purine
• 7(9)H-tetrazolo[5,1-i]purine
• 7H-s-triazolo[3,4-i]purine-3(2H)-thione
• 7H-s-triazolo< 3,4-i> purine-3(2H)-thione
• 7H-Tetrazolo< 5,1-i> purin
• AC1NA2R9
• NSC404822
• Tetrazolo< 1,5-i> -purin
• Tetrazolo< 5,1-i> purin
• CCG-40475
• NSC82567
• 211-42-7
• NSC-82567
• DTXSID90943412
• tetrazolo[5,1-i]purine

• Inchi： 1S/C5H3N7/c1-6-3-4(7-1)8-2-12-5(3)9-10-11-12/h1-2H,(H,6,7)
• InChI Key： IJFNQZGFYGJHFX-UHFFFAOYSA-N
• SMILES： N12C=NC3=C(C1=NN=N2)NC=N3

Computed Properties

• Exact Mass: 161.04519
• Monoisotopic Mass: 161.044993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4
• XLogP3: -0.4

Experimental Properties

• Density: 2.42
• Boiling Point: 303.7°C at 760 mmHg
• Flash Point: 137.5°C
• Refractive Index: 2.363
• PSA: 77.07